Cas no 41768-83-6 (4-(1-phenylcyclohexyl)Phenol)

4-(1-Phenylcyclohexyl)Phenol is a phenolic compound featuring a cyclohexylphenyl substituent, which enhances its stability and reactivity in synthetic applications. This structural configuration makes it a valuable intermediate in organic synthesis, particularly for the preparation of specialty chemicals and pharmaceuticals. Its phenol group allows for further functionalization, while the bulky cyclohexylphenyl moiety contributes to steric hindrance, influencing selectivity in coupling reactions. The compound exhibits moderate solubility in organic solvents, facilitating its use in various reaction conditions. Its thermal and chemical stability make it suitable for high-temperature processes. Researchers value this compound for its versatility in constructing complex molecular architectures.

4-(1-phenylcyclohexyl)Phenol structure

Product Name:4-(1-phenylcyclohexyl)Phenol

CAS No:41768-83-6

MF:C₁₈H₂₀O

MW:252.350805282593

CID:2129983

PubChem ID:1538454

Update Time:2025-06-08

4-(1-phenylcyclohexyl)Phenol Chemical and Physical Properties

Names and Identifiers

- 4-(1-phenylcyclohexyl)Phenol
- SR-01000398611
- 41768-83-6
- YMXGYYJCNAJZDQ-UHFFFAOYSA-N
- SCHEMBL1257273
- starbld0017987
- Phenol, 4-(1-phenylcyclohexyl)-
- VL5FJ52LMX
- AB01112549-03
- 4-(1'-(phenyl)cyclohexyl)phenol
- F0020-1561
- Oprea1_654008
- G72013
- AKOS001062154
- DB-366669
- SR-01000398611-1
- NCGC00341449-01
- Z56983122
- Inchi： 1S/C18H20O/c19-17-11-9-16(10-12-17)18(13-5-2-6-14-18)15-7-3-1-4-8-15/h1,3-4,7-12,19H,2,5-6,13-14H2
- InChI Key： YMXGYYJCNAJZDQ-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)C1(C2C=CC=CC=2)CCCCC1

Computed Properties

Exact Mass: 252.151415257Da
Monoisotopic Mass: 252.151415257Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 20.2Å²

4-(1-phenylcyclohexyl)Phenol Pricemore >>

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A2B Chem LLC	AX19396-1mg	4-(1-phenylcyclohexyl)phenol	41768-83-6	95%+	1mg	$204.00	2023-12-30
A2B Chem LLC	AX19396-5mg	4-(1-phenylcyclohexyl)phenol	41768-83-6	95%+	5mg	$233.00	2023-12-30
A2B Chem LLC	AX19396-10mg	4-(1-phenylcyclohexyl)phenol	41768-83-6	95%	10mg	$84.00	2024-04-20
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A2B Chem LLC	AX19396-50mg	4-(1-phenylcyclohexyl)phenol	41768-83-6	95%	50mg	$280.00	2024-04-20
A2B Chem LLC	AX19396-100mg	4-(1-phenylcyclohexyl)phenol	41768-83-6	95%	100mg	$476.00	2024-04-20
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